Cas no 2092664-48-5 (4-Chloro-6-(3-(fluoromethyl)piperidin-1-yl)pyrimidine)

• Product Name: 4-Chloro-6-(3-(fluoromethyl)piperidin-1-yl)pyrimidine
• CAS No: 2092664-48-5
• MF: C₁₀H₁₃ClFN₃
• MW: 229.681724309921
• CID: 5721269
• PubChem ID: 121200975
• Update Time: 2025-11-01

4-Chloro-6-(3-(fluoromethyl)piperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(3-(fluoromethyl)piperidin-1-yl)pyrimidine
• 4-Chloro-6-(3-(fluoromethyl)piperidin-1-yl)pyrimidine

• Inchi： 1S/C10H13ClFN3/c11-9-4-10(14-7-13-9)15-3-1-2-8(5-12)6-15/h4,7-8H,1-3,5-6H2
• InChI Key： IRHMBUAILBDSDP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1CCCC(CF)C1

Additional information on 4-Chloro-6-(3-(fluoromethyl)piperidin-1-yl)pyrimidine

Recent Advances in the Study of 4-Chloro-6-(3-(fluoromethyl)piperidin-1-yl)pyrimidine (CAS: 2092664-48-5)

4-Chloro-6-(3-(fluoromethyl)piperidin-1-yl)pyrimidine (CAS: 2092664-48-5) is a promising small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structural features, such as the fluoromethyl group and the piperidine ring, contribute to its pharmacological properties. Recent synthetic approaches have optimized the yield and purity of 4-Chloro-6-(3-(fluoromethyl)piperidin-1-yl)pyrimidine, making it more accessible for further research. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of specific biological targets, particularly in the context of kinase inhibition. Preliminary data suggest that 4-Chloro-6-(3-(fluoromethyl)piperidin-1-yl)pyrimidine exhibits selective activity against certain kinases involved in inflammatory and oncogenic pathways. These findings highlight its potential as a lead compound for the development of new kinase inhibitors, which could have broad therapeutic applications.

Furthermore, recent research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are critical for understanding its behavior in biological systems and for guiding the design of future drug candidates. Early results indicate favorable bioavailability and metabolic stability, which are promising indicators for its further development.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of 4-Chloro-6-(3-(fluoromethyl)piperidin-1-yl)pyrimidine's therapeutic potential. For instance, a recent study published in the Journal of Medicinal Chemistry reported its efficacy in preclinical models of autoimmune diseases, suggesting its potential as an immunomodulatory agent. Another study highlighted its role in enhancing the activity of existing anticancer drugs, opening new avenues for combination therapies.

Despite these advancements, challenges remain in the development of 4-Chloro-6-(3-(fluoromethyl)piperidin-1-yl)pyrimidine as a therapeutic agent. Issues such as off-target effects, toxicity, and formulation stability need to be addressed in future research. Ongoing studies are focusing on structural modifications to improve selectivity and reduce adverse effects, while maintaining its potent biological activity.

In conclusion, 4-Chloro-6-(3-(fluoromethyl)piperidin-1-yl)pyrimidine (CAS: 2092664-48-5) represents a promising candidate in the field of medicinal chemistry. Its unique structural and pharmacological properties make it a valuable tool for drug discovery and development. Continued research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic applications, paving the way for innovative treatments in various disease areas.